5-cyclopropyl-1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 5-cyclopropyl-1-(4-ethylphenyl)triazole-4-carboxylic acid
• InChI: InChI=1S/C14H15N3O2/c1-2-9-3-7-11(8-4-9)17-13(10-5-6-10)12(14(18)19)15-16-17/h3-4,7-8,10H,2,5-6H2,1H3,(H,18,19)
• InChI Key: FZBCHYOBWUFQOV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)O)C3CC3
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

5-cyclopropyl-1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CETCA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CETCA is a triazole derivative that possesses unique chemical properties, making it an attractive candidate for drug discovery and other research applications.

Mechanism of Action

The mechanism of action of 5-cyclopropyl-1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins in cells. This compound has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. Additionally, this compound has also been shown to inhibit the activity of certain proteins, such as topoisomerase II, which is involved in DNA replication and cell division.
Biochemical and Physiological Effects
This compound has been shown to exhibit several biochemical and physiological effects in cells. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in inflammation and pain. This compound has also been shown to inhibit the growth of bacteria and fungi, which makes it a potential candidate for the development of antimicrobial agents.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-cyclopropyl-1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid is its unique chemical structure, which makes it an attractive candidate for drug discovery and other research applications. This compound has been shown to exhibit promising pharmacological activities, which makes it a potential candidate for the development of new drugs. However, one of the limitations of this compound is its complex synthesis process, which makes it difficult to obtain in large quantities. Additionally, this compound has not been extensively studied in vivo, which limits its potential applications in clinical settings.

Future Directions

There are several future directions for the research on 5-cyclopropyl-1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid. One potential direction is the development of this compound-based drugs for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research. Finally, further studies are needed to investigate the safety and efficacy of this compound in vivo, which will be crucial for its potential applications in clinical settings.
Conclusion
In conclusion, this compound (this compound) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been extensively studied for its potential as an anticancer and antimicrobial agent, and it has been shown to exhibit promising pharmacological activities. However, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Synthesis Methods

5-cyclopropyl-1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid can be synthesized through a multistep process that involves the reaction of various chemical reagents. The synthesis of this compound involves the use of cyclopropylamine, 4-ethylbenzaldehyde, and ethyl acetoacetate. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain the desired product.

Scientific Research Applications

5-cyclopropyl-1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of this compound is in drug discovery, where it has been shown to exhibit promising pharmacological activities. This compound has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has also been studied for its potential as an antimicrobial agent, as it has been shown to exhibit antibacterial and antifungal activities.